Cas no 1803953-84-5 (2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1803953-84-5
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910452
• Update Time: 2025-06-09

2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-6-5(15-7(10,11)12)3(2-13)1-4(9)14-6/h1H
• InChI Key： NWBXLFYDBRJHPQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(N=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine

Professional Introduction to 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803953-84-5)

2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine, with the chemical formula C₆H₂BrClF₃N₂O, is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromine atom, chlorine atom, cyano group, and trifluoromethoxy group provides numerous opportunities for further chemical modifications, enabling the development of novel compounds with tailored properties.

The compound's unique structure has garnered considerable attention in recent years due to its potential applications in drug discovery. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key structural motifs in therapeutic agents. Specifically, the trifluoromethoxy group is known to enhance metabolic stability and binding affinity, while the cyano group can act as a bioisostere for other functional groups, improving solubility and bioavailability. These characteristics make 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine an attractive building block for the synthesis of small-molecule drugs.

In recent studies, researchers have leveraged this compound to develop inhibitors targeting various biological pathways. For instance, modifications of the pyridine scaffold have led to the discovery of potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The electron-withdrawing nature of the cyano and trifluoromethoxy groups helps optimize the pharmacophore for receptor binding, while the halogen atoms facilitate further cross-coupling reactions, allowing for diversification of the molecular library. This has been particularly useful in high-throughput screening programs aimed at identifying lead compounds.

Moreover, the compound's reactivity has been explored in organic synthesis, where it serves as a precursor for more complex molecules. The bromine and chlorine atoms can be selectively displaced using palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or alkenyl groups. Such transformations are pivotal in constructing intricate molecular architectures that mimic natural products or designed heterocycles. The trifluoromethoxy group also participates in nucleophilic substitution reactions, further expanding its synthetic utility.

Recent advancements in computational chemistry have enhanced our understanding of how 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine behaves in different environments. Molecular modeling studies have revealed that its binding interactions with biological targets can be fine-tuned by subtle changes in its electronic distribution. This knowledge has been applied to rationalize experimental results and guide the design of next-generation analogs with improved pharmacological profiles. Such interdisciplinary approaches highlight the importance of integrating experimental data with theoretical predictions.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with enzymatic pathways in pests. The specific functional groups on 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine allow for the creation of molecules that exhibit high selectivity and low toxicity to non-target organisms. This aligns with global efforts to develop sustainable agricultural practices that minimize environmental impact.

Industrial applications of this compound extend beyond pharmaceuticals and agrochemicals. Its use as a ligand in catalytic systems has been investigated, where it enhances reaction efficiency in various transformations. The ability to tune its electronic properties through functional group manipulation makes it a promising candidate for designing advanced materials with tailored optoelectronic characteristics. Such innovations underscore the broad utility of heterocyclic compounds like 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine.

The future prospects for this compound are promising, driven by ongoing research into novel synthetic methodologies and applications. As synthetic chemists develop more efficient ways to access complex pyridine derivatives, the demand for intermediates like 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine is expected to grow. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into commercially viable products that address global challenges in health and agriculture.

In conclusion, 2-Bromo-6-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1803953-84-5) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse applications, from drug development to sustainable agriculture and advanced materials science. As our understanding of its properties continues to evolve through interdisciplinary collaboration, this compound is poised to play an increasingly important role in shaping future innovations.